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Compound of Interest

Compound Name:
3-Amino-N-hydroxypropanamide

hydrochloride

Cat. No.: B1377684 Get Quote

For researchers, scientists, and drug development professionals handling 3-Amino-N-
hydroxypropanamide hydrochloride (CAS No: 88872-31-5), this guide provides crucial

safety and logistical information. Due to the limited availability of a specific Safety Data Sheet

(SDS) for this compound, the following recommendations are based on best practices for

handling similar chemical structures and available supplier information.

Chemical Identifier and Properties

Property Value

CAS Number 88872-31-5[1]

Molecular Formula C₃H₉ClN₂O₂

Molecular Weight 140.57 g/mol

Storage Temperature 2-8°C[1]

Hazard Identification and Personal Protective Equipment
(PPE)
While a detailed hazard profile for 3-Amino-N-hydroxypropanamide hydrochloride is not

readily available, analogous compounds such as 3-aminopropanamide hydrochloride suggest it
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may be harmful if swallowed or inhaled and can cause skin and eye irritation.[2] Therefore, a

cautious approach to handling is essential.

Recommended Personal Protective Equipment

PPE Category Specific Recommendations

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes are mandatory.

Ensure full skin coverage.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if working with the solid

form for extended periods, in a poorly ventilated

area, or if aerosolization is possible.

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure that the work area is clean and uncluttered. A chemical

fume hood is the recommended workspace. Have a spill kit and all necessary PPE readily

accessible.

Weighing and Aliquoting:

Handle the solid compound in a fume hood to minimize inhalation risk.

Use appropriate tools (e.g., spatula, weigh paper) to handle the solid. Avoid creating dust.

If preparing solutions, add the solid to the solvent slowly.

Dissolution: Based on general laboratory practices, common solvents for similar compounds

include deionized water or buffered solutions. Sonication may be used to aid dissolution if

necessary.

Storage: Store the compound in a tightly sealed container at 2-8°C, as recommended by

suppliers.[1] Keep it away from incompatible materials, such as strong oxidizing agents.[3]
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Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling. Decontaminate all work surfaces and equipment.

Emergency and First Aid Procedures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 1-2 glasses of water. Seek

immediate medical attention.

Spill and Disposal Plan
Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Contain: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a sealed container for disposal. For liquid spills, absorb with an
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inert material (e.g., vermiculite, sand) and place in a sealed container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent and wipe dry.

Dispose: Dispose of all contaminated materials as hazardous waste.

Waste Disposal:

Dispose of 3-Amino-N-hydroxypropanamide hydrochloride and any contaminated materials

in accordance with all applicable federal, state, and local regulations. Do not dispose of it down

the drain or in regular trash. Contact your institution's environmental health and safety (EHS)

office for specific disposal guidelines.

Experimental Workflow
Below is a generalized workflow for the safe handling of 3-Amino-N-hydroxypropanamide
hydrochloride, from receipt of the chemical to its final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1377684?utm_src=pdf-body
https://www.benchchem.com/product/b1377684?utm_src=pdf-body
https://www.benchchem.com/product/b1377684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare Workspace
(Fume Hood)

Gather Materials

Weigh Compound

Prepare Solution

Perform Experiment

Spill?

Decontaminate
Workspace & Glassware

Segregate & Label Waste

Dispose via EHS

Doff PPE

End

Start

No
Execute Spill

Response Protocol

Yes

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Amino-N-hydroxypropanamide hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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